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Compound of Interest

Compound Name: Etravirine-d8

Cat. No.: B1140965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of etravirine-d8 stock and

working solutions for use in a variety of research applications, including cell-based assays and

mass spectrometry analysis. Etravirine-d8 is the deuterated form of etravirine, a non-

nucleoside reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV-1 infection.[1]

The inclusion of deuterium atoms makes it a valuable internal standard for quantitative mass

spectrometry-based studies.

Compound Information and Properties
Proper preparation of solutions begins with an understanding of the physicochemical properties

of the compound.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1140965?utm_src=pdf-interest
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.medchemexpress.com/etravirine-d8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name

4-[[6-amino-5-bromo-2-[(4-

cyanophenyl)amino]-4-

pyrimidinyl]oxy]-3,5-di(methyl-

d3)-benzonitrile

[2]

Molecular Formula C₂₀H₉D₆BrN₆O [1]

Molecular Weight 443.33 g/mol [1]

CAS Number 1142096-06-7 [1]

Appearance
White to beige

powder/crystalline solid
[3]

Solubility

Soluble in DMSO (up to 87

mg/mL) and DMF. Practically

insoluble in water and ethanol.

[4]

Storage (Solid)
Store at -20°C for long-term

stability (≥ 4 years).

Storage (Solutions)

Store DMSO stock solutions at

-20°C or -80°C. Avoid repeated

freeze-thaw cycles. Aqueous

working solutions are not

recommended for storage for

more than one day.

Safety Precautions
Before handling Etravirine-d8, it is crucial to review the Safety Data Sheet (SDS). The

following are key safety precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.[2]

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or a chemical fume hood.[2][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://aquigenbio.com/product/etravirine-d8/
https://www.medchemexpress.com/etravirine-d8.html
https://www.medchemexpress.com/etravirine-d8.html
https://www.medchemexpress.com/etravirine-d8.html
https://cdn.caymanchem.com/cdn/msds/20946m.pdf
https://www.selleckchem.com/products/etravirine-tmc125.html
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://aquigenbio.com/product/etravirine-d8/
https://aquigenbio.com/product/etravirine-d8/
https://cdn.caymanchem.com/cdn/msds/20946m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Health Hazards: Etravirine is harmful if swallowed and causes serious eye irritation.[3]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
Preparation of Etravirine-d8 Stock Solution (10 mM in
DMSO)
This protocol describes the preparation of a 10 mM stock solution of etravirine-d8 in dimethyl

sulfoxide (DMSO).

Materials:

Etravirine-d8 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated pipettes

Procedure:

Equilibration: Allow the vial of etravirine-d8 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh a precise amount of etravirine-d8 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.43 mg of etravirine-d8 (Molecular

Weight = 443.33 g/mol ).

Dissolution: Add the weighed etravirine-d8 to a sterile microcentrifuge tube or amber glass

vial. Add the calculated volume of anhydrous DMSO. For 4.43 mg of etravirine-d8, add 1 mL

of DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://cdn.caymanchem.com/cdn/msds/20946m.pdf
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.benchchem.com/product/b1140965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mixing: Cap the tube/vial securely and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes in tightly sealed tubes to minimize

freeze-thaw cycles. Store at -20°C or -80°C.

Workflow for Preparing Etravirine-d8 Stock Solution

Preparation of 10 mM Etravirine-d8 Stock Solution

Equilibrate Etravirine-d8
to Room Temperature

Weigh 4.43 mg
of Etravirine-d8

Add 1 mL of
Anhydrous DMSO

Vortex until
Completely Dissolved

Aliquot into smaller volumes

Store at -20°C or -80°C
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Caption: Workflow for preparing a 10 mM Etravirine-d8 stock solution in DMSO.
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Preparation of Etravirine-d8 Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the stock solution.

The final concentration of DMSO in cell culture should be kept low (typically ≤ 0.5%) to avoid

cytotoxicity.

Materials:

10 mM Etravirine-d8 stock solution in DMSO

Sterile cell culture medium

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

10 mM stock solution in cell culture medium. For example, to make a 100 µM intermediate

solution, add 10 µL of the 10 mM stock solution to 990 µL of cell culture medium.

Final Dilution: Prepare the final working concentrations by further diluting the intermediate

solution with cell culture medium. For example, to prepare a 1 µM working solution, add 10

µL of the 100 µM intermediate solution to 990 µL of cell culture medium.

Serial Dilutions: Perform serial dilutions to obtain a range of concentrations for dose-

response experiments.

Use Immediately: Use the freshly prepared working solutions in your cell-based assays.

Workflow for Preparing Working Solutions for Cell-Based Assays
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Preparation of Working Solutions for Cell-Based Assays

Thaw 10 mM Etravirine-d8
Stock Solution
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Cell Culture Medium

Perform Serial Dilutions to
Achieve Final Concentrations

Add to Cell Culture
(Final DMSO ≤ 0.5%)

Click to download full resolution via product page

Caption: Workflow for preparing etravirine-d8 working solutions for cell-based assays.

Etravirine-d8 is commonly used as an internal standard in LC-MS/MS assays to quantify

etravirine in biological matrices.[5]

Materials:

10 mM Etravirine-d8 stock solution in DMSO

Methanol or Acetonitrile

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:
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Intermediate Dilution: Prepare an intermediate stock solution in an organic solvent

compatible with your analytical method (e.g., methanol or acetonitrile). For instance, prepare

a 100 µg/mL intermediate solution by diluting the 10 mM stock solution.

Spiking Solution: Prepare the final working solution (spiking solution) at the desired

concentration for adding to your samples and calibration standards. A typical concentration

might be in the range of 10-100 ng/mL.[5][6]

Sample Preparation: Add a fixed volume of the spiking solution to all unknown samples,

quality controls, and calibration standards during the sample extraction process.

Workflow for Preparing Internal Standard Working Solutions

Preparation of Internal Standard Working Solutions for MS

Thaw 10 mM Etravirine-d8
Stock Solution
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Caption: Workflow for preparing etravirine-d8 internal standard solutions for mass

spectrometry.
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Quantitative Data Summary
The following tables summarize typical concentrations for etravirine-d8 stock and working

solutions.

Table 1: Stock Solution Recommendations

Parameter Recommendation

Solvent Anhydrous DMSO

Concentration Range 1 - 20 mM

Storage Temperature -20°C or -80°C

Stability
Stable for at least 6 months at -80°C. Avoid

multiple freeze-thaw cycles.

Table 2: Working Solution Recommendations for Different Applications

Application Typical Diluent
Concentration
Range

Final DMSO
Concentration

Cell-Based Assays Cell Culture Medium 1 nM - 10 µM ≤ 0.5%

Mass Spectrometry

(Internal Standard)

Methanol, Acetonitrile,

or Mobile Phase
1 - 100 ng/mL

Varies depending on

sample preparation

In Vivo Studies

Co-solvent

formulations (e.g.,

DMSO/PEG300/Twee

n-80/Saline)

Varies based on

dosing
Varies

Conclusion
The protocols outlined in this application note provide a comprehensive guide for the

preparation of etravirine-d8 stock and working solutions. Adherence to these guidelines, along

with strict observation of safety precautions, will ensure the accuracy and reproducibility of
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experimental results. The provided workflows and quantitative data serve as a valuable

resource for researchers in the fields of virology, pharmacology, and drug metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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